Cas no 1307224-35-6 ((S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide)

• Product Name: (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide
• CAS No: 1307224-35-6
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 2159100
• Update Time: 2025-10-29

(S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-cyclopropyl-3-methyl-n-(4-methyl-benzyl)-butyramide
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methylbenzyl)butanamide
• AM91777
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methylbenzyl)butyramide
• (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide

• Inchi： 1S/C16H24N2O/c1-11(2)15(17)16(19)18(14-8-9-14)10-13-6-4-12(3)5-7-13/h4-7,11,14-15H,8-10,17H2,1-3H3/t15-/m0/s1
• InChI Key： UVAPSFMVSQCWIL-HNNXBMFYSA-N
• SMILES： O=C([C@H](C(C)C)N)N(CC1C=CC(C)=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Topological Polar Surface Area: 46.3

Additional information on (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide

Recent Advances in the Study of (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide (CAS: 1307224-35-6)

The compound (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide (CAS: 1307224-35-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its efficacy in preclinical models.

One of the key areas of interest is the role of (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide in modulating specific biological pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to act as a selective inhibitor of certain enzymatic targets, which are implicated in inflammatory and neurodegenerative diseases. The study highlighted the compound's high binding affinity and low off-target effects, making it a viable candidate for further drug development.

Another significant advancement is the optimization of the synthetic route for (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide. Researchers have developed a more efficient and scalable synthesis method, as reported in a recent issue of Organic Process Research & Development. This new method reduces the number of steps and improves overall yield, which is crucial for large-scale production and future clinical trials.

In addition to its therapeutic potential, the pharmacokinetic properties of (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide have been extensively studied. A 2024 paper in Drug Metabolism and Disposition provided detailed insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The findings suggest that the compound exhibits favorable bioavailability and a manageable safety profile, further supporting its development as a drug candidate.

Looking ahead, ongoing research aims to explore the broader applications of (S)-2-Amino-N-cyclopropyl-3-methyl-N-(4-methyl-benzyl)-butyramide, including its potential use in combination therapies and its efficacy in additional disease models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.